3-Ethyl-2-(2-methyloxiran-2-yl)pyridine

• IUPAC Name: 3-ethyl-2-(2-methyloxiran-2-yl)pyridine
• InChI: InChI=1S/C10H13NO/c1-3-8-5-4-6-11-9(8)10(2)7-12-10/h4-6H,3,7H2,1-2H3
• InChI Key: SNKOFIRYOMNUNW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CC=C1)C2(CO2)C
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol

Description

3-Ethyl-2-(2-methyloxiran-2-yl)pyridine is a chemical compound that is commonly used in scientific research due to its unique properties. It is a pyridine derivative that is synthesized through a multi-step process. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool in the field of research.

Mechanism of Action

The mechanism of action of 3-Ethyl-2-(2-methyloxiran-2-yl)pyridine is not well understood. However, it is believed that the compound interacts with proteins and enzymes in a specific manner, which results in its biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has anti-inflammatory properties and has been used in the development of new drugs for the treatment of inflammatory diseases. The compound has also been shown to have antitumor activity and has been used in the development of new cancer treatments. Additionally, it has been shown to have antimicrobial properties and has been used in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Ethyl-2-(2-methyloxiran-2-yl)pyridine in lab experiments is its unique properties. The compound has a variety of biochemical and physiological effects, making it a valuable tool in the field of research. Additionally, the compound is relatively easy to synthesize, making it readily available for use in experiments.
However, there are also limitations to using this compound in lab experiments. One limitation is that the mechanism of action of the compound is not well understood, which can make it difficult to interpret experimental results. Additionally, the compound can be toxic in high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 3-Ethyl-2-(2-methyloxiran-2-yl)pyridine in scientific research. One direction is the development of new drugs for the treatment of inflammatory diseases and cancer. Additionally, the compound could be used as a probe to study the binding properties of proteins and enzymes. Finally, the compound could be used in the development of new antibiotics to combat antibiotic-resistant bacteria.

Synthesis Methods

The synthesis of 3-Ethyl-2-(2-methyloxiran-2-yl)pyridine involves a multi-step process that requires several chemical reactions. The first step involves the reaction of 3-ethylpyridine with sodium hydride to form the sodium salt of 3-ethylpyridine. This is then reacted with epichlorohydrin to form 3-ethyl-2-(chloromethyl)pyridine. The final step involves the reaction of 3-ethyl-2-(chloromethyl)pyridine with sodium methoxide to form this compound.

Scientific Research Applications

3-Ethyl-2-(2-methyloxiran-2-yl)pyridine has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis and as a ligand in coordination chemistry. The compound has also been shown to have anti-inflammatory properties and has been used in the development of new drugs. Additionally, it has been used as a probe to study the binding properties of proteins and enzymes.